4-(tert-butyl)-N-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)benzamide

• IUPAC Name: 4-tert-butyl-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]benzamide
• InChI: InChI=1S/C23H26N2O2/c1-15-5-6-17-14-18(22(27)25-20(17)13-15)11-12-24-21(26)16-7-9-19(10-8-16)23(2,3)4/h5-10,13-14H,11-12H2,1-4H3,(H,24,26)(H,25,27)
• InChI Key: URBJYWDOZWFEOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C(=O)N2)CCNC(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C23H26N2O2
• Molecular Weight: 362.5 g/mol

Description

4-(tert-butyl)-N-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is of particular interest due to its unique structure and potential for use in a variety of applications, including medicinal chemistry, drug discovery, and chemical biology.

Scientific Research Applications

Regioselectivity and Synthetic Applications

4-Oxoquinolines, including derivatives similar to the target compound, exhibit significant importance in medicinal chemistry due to their biological and synthetic versatility. Research by Batalha et al. (2019) highlights the regioselectivity of the N-ethylation reaction of N-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide, emphasizing its implications in synthesizing compounds with potential antibacterial and antiviral activities (Batalha et al., 2019).

Anticancer Activity

Gaber et al. (2021) synthesized derivatives of 2-oxo-1,2-dihydroquinoline-3-carboxylic acid to explore their anticancer effects against breast cancer cells, demonstrating the potential of such compounds in cancer therapy (Gaber et al., 2021).

Antimicrobial Agents

Desai et al. (2007) investigated new quinazoline derivatives as potential antimicrobial agents, showcasing the chemical's capability to serve as a backbone for developing treatments against bacterial and fungal infections (Desai et al., 2007).

Analytical Chemistry Applications

Harvey (2000) explored the electrospray mass spectrometry and fragmentation of N-linked carbohydrates derivatized at the reducing terminus, including compounds related to the chemical , highlighting its application in analytical chemistry for understanding complex biological molecules (Harvey, 2000).